Cas no 1214380-27-4 (2-Chloro-5-(2-fluorophenyl)-3-nitropyridine)

• Product Name: 2-Chloro-5-(2-fluorophenyl)-3-nitropyridine
• CAS No: 1214380-27-4
• MF: C₁₁H₆ClFN₂O₂
• MW: 252.62894487381
• CID: 4909834
• Update Time: 2025-08-03

2-Chloro-5-(2-fluorophenyl)-3-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-chloro-5-(2-fluorophenyl)-3-nitropyridine
• 2-Chloro-5-(2-fluorophenyl)-3-nitropyridine

• Inchi： 1S/C11H6ClFN2O2/c12-11-10(15(16)17)5-7(6-14-11)8-3-1-2-4-9(8)13/h1-6H
• InChI Key： HLBQYVQWRNRMGF-UHFFFAOYSA-N
• SMILES： ClC1=C(C=C(C=N1)C1C=CC=CC=1F)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 287
• XLogP3: 3.4
• Topological Polar Surface Area: 58.7

Additional information on 2-Chloro-5-(2-fluorophenyl)-3-nitropyridine

2-Chloro-5-(2-fluorophenyl)-3-nitropyridine: A Comprehensive Overview

2-Chloro-5-(2-fluorophenyl)-3-nitropyridine, also known by its CAS number 1214380-27-4, is a heterocyclic aromatic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridines, which are six-membered aromatic rings containing one nitrogen atom. The presence of chlorine, fluorine, and nitro groups introduces unique electronic and structural properties, making it a subject of interest in both academic and industrial research.

The molecular structure of 2-Chloro-5-(2-fluorophenyl)-3-nitropyridine consists of a pyridine ring substituted with a chlorine atom at position 2, a nitro group at position 3, and a fluorophenyl group at position 5. The fluorophenyl substituent further enhances the compound's electronic characteristics, making it suitable for applications in drug design and material science. Recent studies have highlighted its role as a precursor in the synthesis of bioactive molecules, particularly in the development of anti-cancer agents.

One of the most promising areas of research involving 1214380-27-4 is its application in medicinal chemistry. The nitro group at position 3 contributes to the compound's redox properties, which are crucial for its interaction with biological systems. Researchers have explored its potential as an intermediate in the synthesis of nitroimidazole derivatives, which are known for their anti-parasitic and anti-tumor activities. Additionally, the chlorine and fluorine substituents enhance the compound's lipophilicity, improving its bioavailability when used as a drug candidate.

In terms of synthesis, 2-Chloro-5-(2-fluorophenyl)-3-nitropyridine can be prepared through various routes, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and environmental impact. For instance, the use of palladium catalysts in cross-coupling reactions has been reported to significantly improve yields while maintaining high purity levels.

The compound's stability under various conditions has also been a focus of recent studies. Investigations into its thermal stability reveal that it can withstand moderate heating without decomposition, making it suitable for high-temperature chemical processes. Furthermore, its resistance to photochemical degradation under UV light exposure has been documented, which is advantageous for applications requiring long-term stability.

In environmental chemistry, 1214380-27-4 has been studied for its potential impact on ecosystems. Research indicates that it undergoes rapid biodegradation under aerobic conditions, minimizing its environmental footprint. This property is particularly important for industries seeking to comply with stringent environmental regulations.

The integration of computational chemistry techniques has provided deeper insights into the electronic structure and reactivity of 2-Chloro-5-(2-fluorophenyl)-3-nitropyridine. Quantum mechanical calculations have revealed that the nitro group significantly influences the compound's frontier molecular orbitals, enhancing its reactivity towards electrophilic substitution reactions. These findings have been instrumental in designing more efficient synthetic pathways and predicting reaction outcomes.

In conclusion, CAS No. 1214380-27-4, or 2-Chloro-5-(2-fluorophenyl)-3-nitropyridine, stands as a versatile compound with diverse applications across multiple disciplines. Its unique chemical properties, combined with recent advancements in synthesis and application techniques, position it as a valuable tool in modern chemical research and development.